Cas no 1361648-95-4 (3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361648-95-4
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4800225
• Update Time: 2025-05-23

3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-5-3-7(14)9(8(15)4-5)6-1-2-19-11(10(6)20)12(16,17)18/h1-4,20H
• InChI Key： KYTIWBXVJZACAC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=C(C(F)(F)F)C=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 4.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine

Introduction to 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361648-95-4)

3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361648-95-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a hydroxyl group, a trichlorophenyl moiety, and a trifluoromethyl group, endows this molecule with unique chemical properties and potential biological activities.

The structure of 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine is highly intriguing from a chemical perspective. The trichlorophenyl group contributes to the molecule's lipophilicity and electronic properties, while the trifluoromethyl group enhances its metabolic stability and binding affinity. These features make it an attractive candidate for further exploration in drug discovery and development. The hydroxyl group further modulates the compound's reactivity and interaction with biological targets.

In recent years, there has been a growing interest in exploring novel scaffolds for therapeutic applications. 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine has emerged as a promising lead compound in several research studies. Its unique structural features have prompted investigations into its potential roles in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression.

One of the most compelling aspects of 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine is its versatility in medicinal chemistry. Researchers have been exploring its derivatives to optimize its pharmacological profile. By modifying the substituents on the pyridine ring or introducing additional functional groups, scientists aim to enhance its potency, selectivity, and pharmacokinetic properties. These efforts have led to the identification of several analogs with improved therapeutic potential.

The synthesis of 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These approaches not only facilitate the synthesis but also allow for greater control over regioselectivity and stereochemistry.

From a computational chemistry standpoint, 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine has been extensively studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can effectively bind to various biological targets, including kinases and transcription factors. These insights have guided the design of more potent derivatives with improved binding affinities. Additionally, quantum mechanical calculations have provided valuable information about its electronic structure and reactivity.

The biological evaluation of 3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine has yielded intriguing results. Preclinical studies have demonstrated its potential in inhibiting the activity of certain enzymes associated with cancer cell proliferation. Furthermore, it has shown promise in modulating immune responses by interacting with specific receptors on immune cells. These findings highlight its therapeutic potential in treating various diseases.

In conclusion,3-Hydroxy-4-(2,4,6-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361648-95-4) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this compound,3-Hydroxy-4-(2,4，6-trichlorophenyl)-2(trifluoromethyl)pyridine is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.